Cas no 1903167-44-1 (4-(1H-imidazol-1-yl)methyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide)

• Product Name: 4-(1H-imidazol-1-yl)methyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 1903167-44-1
• MF: C₂₁H₁₈N₄OS
• MW: 374.458822727203
• CID: 6398829
• PubChem ID: 92122399
• Update Time: 2025-05-22

4-(1H-imidazol-1-yl)methyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-yl)methyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide
• 4-((1H-imidazol-1-yl)methyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide
• 4-[(1H-imidazol-1-yl)methyl]-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide
• AKOS025383835
• 4-(imidazol-1-ylmethyl)-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]benzamide
• 1903167-44-1
• F6515-4550

• Inchi： 1S/C21H18N4OS/c26-21(18-5-3-16(4-6-18)14-25-8-7-22-15-25)24-12-17-10-19(13-23-11-17)20-2-1-9-27-20/h1-11,13,15H,12,14H2,(H,24,26)
• InChI Key： GNAPRPRTVXARDX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=CC(=C1)CNC(C1C=CC(=CC=1)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 374.12013238g/mol
• Monoisotopic Mass: 374.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88Ų

Additional information on 4-(1H-imidazol-1-yl)methyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide

4-(1H-imidazol-1-yl)methyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide: A Comprehensive Overview

4-(1H-imidazol-1-yl)methyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide, identified by the CAS registry number CAS No. 1903167-44-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates an imidazole ring, a thiophene moiety, and a pyridine group, all of which contribute to its distinctive chemical properties and reactivity.

The molecular structure of this compound is notable for its functional groups, including the imidazole ring, which is known for its aromaticity and ability to participate in hydrogen bonding. The thiophene group, on the other hand, introduces electron-withdrawing properties and enhances the compound's stability. The pyridine moiety further adds to the molecule's versatility by providing additional sites for chemical interactions. These features make 4-(1H-imidazol-1-yl)methyl-N-{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide a promising candidate for applications in drug design, materials science, and catalysis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the formation of intermediates such as imidazole derivatives and thiophene-containing compounds, which are then subjected to coupling reactions to yield the final product. These methods have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

In terms of biological activity, 4-(1H-imidazol-1-yl)methyl-N{5-(thiophen-2-yl)pyridin-3-ylmethyl}benzamide has shown potential as a modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit specific enzymes and receptors, suggesting its potential as a lead compound in drug discovery efforts targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Its selectivity and bioavailability make it an attractive candidate for further preclinical development.

The incorporation of the thiophene group into the molecule has been shown to enhance its solubility and permeability, which are critical factors for drug delivery. Additionally, the imidazole ring provides opportunities for further functionalization, enabling the creation of derivatives with tailored pharmacokinetic profiles. These properties underscore the importance of this compound as a versatile building block in medicinal chemistry.

In materials science, this compound has been explored as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage, catalysis, and sensing technologies. Recent studies have highlighted its role in enhancing the stability and selectivity of MOFs under harsh conditions.

The synthesis and characterization of CAS No. 1903167-44-1 have been extensively documented in recent scientific literature. Researchers have employed various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity. These studies have provided valuable insights into its stereochemistry and conformational flexibility, which are essential for understanding its reactivity and biological activity.

In conclusion, 4-(1H-imidazol-1-yli)methyl-N{5-thiophen_2_ylp yridin_3_ ylm ethy l}benz amide}, with CAS number CAS No. 1903167_{_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _, represents a significant advancement in organic synthesis with broad implications across multiple disciplines. Its unique chemical properties, coupled with recent research findings, position it as a key player in future innovations within pharmaceuticals}